Cas no 124771-01-3 (1-Propanol,2,3-bis(hexadecyloxy)-2-methyl-)

1-Propanol,2,3-bis(hexadecyloxy)-2-methyl- structure
124771-01-3 structure
Product Name:1-Propanol,2,3-bis(hexadecyloxy)-2-methyl-
CAS No:124771-01-3
MF:C36H74O3
MW:554.970972537994
CID:146398
PubChem ID:195415
Update Time:2025-04-19

1-Propanol,2,3-bis(hexadecyloxy)-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol,2,3-bis(hexadecyloxy)-2-methyl-
    • 2,3-dihexadecoxy-2-methylpropan-1-ol
    • 2-methyl-1,2-di-O-hexadecylglycerophosphocholine
    • 2,3-bis(hexadecyloxy)-2-methylpropan-1-ol
    • C2-Me-Dhpc
    • DTXSID70924926
    • 124771-01-3
    • Inchi: 1S/C36H74O3/c1-4-6-8-10-12-14-16-18-20-22-24-26-28-30-32-38-35-36(3,34-37)39-33-31-29-27-25-23-21-19-17-15-13-11-9-7-5-2/h37H,4-35H2,1-3H3
    • InChI Key: LOYHBSXIGKRISU-UHFFFAOYSA-N
    • SMILES: O(CCCCCCCCCCCCCCCC)C(C)(CO)COCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 554.56412
  • Monoisotopic Mass: 554.564
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 34
  • Complexity: 441
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 15
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • Density: 0.876
  • Boiling Point: 619.4°C at 760 mmHg
  • Flash Point: 328.4°C
  • Refractive Index: 1.461
  • PSA: 38.69
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